
A Technical Guide to Sodium DL-Lactate-d3 for
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium DL-Lactate-d3

Cat. No.: B12420266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial suppliers

of Sodium DL-Lactate-d3, a crucial isotopically labeled compound for research in metabolism,

drug development, and diagnostics. This document outlines the technical specifications from

various suppliers, details experimental protocols for its use, and visualizes key metabolic and

signaling pathways.

Commercial Suppliers of Sodium DL-Lactate-d3
The following tables summarize the product offerings for Sodium DL-Lactate-d3 from

prominent commercial suppliers. This information is intended to facilitate the selection of the

most suitable product for specific research needs.

Table 1: General Product Specifications
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Supplier CAS Number Molecular Formula
Molecular Weight (
g/mol )

Santa Cruz

Biotechnology
1219802-24-0 C₃H₂D₃NaO₃ 115.08

Sigma-Aldrich 285979-84-2 (L-form) C₃H₂D₃NaO₃ 115.08

Cambridge Isotope

Laboratories, Inc.
285979-84-2 (L-form) CD₃CH(OH)COONa 115.08

LGC Standards 1219802-24-0 C₃H₂D₃NaO₃ 115.08

Clearsynth 1219802-24-0 C₃H₂D₃NaO₃ 115.08

CymitQuimica 1219802-24-0 C₃H₂D₃NaO₃ 115.08

CP Lab Safety 1219802-24-0 C₃H₂D₃NaO₃ 115.08

Table 2: Purity, Formulation, and Availability

Supplier Isotopic Purity
Chemical
Purity

Formulation
Available Pack
Sizes

Santa Cruz

Biotechnology
Not specified Not specified Solid Inquire

Sigma-Aldrich ≥98 atom % D

≥98% (CP),

≥98% (Chiral

Purity, HPLC)

45-55% (w/w) in

H₂O
1 g

Cambridge

Isotope

Laboratories, Inc.

98%[1] 98%
20% w/w in

water[2]
0.1 g, 0.25 g

LGC Standards Not specified Not specified 60% w/w in H₂O 10 mg, 100 mg

Clearsynth Not specified Not specified Inquire Inquire

CymitQuimica Not specified Not specified 60% w/w in H₂O Inquire

CP Lab Safety Not specified 60% w/w in H₂O Solution 10 mg[3]
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Experimental Protocols
The primary application of Sodium DL-Lactate-d3 is as a tracer in metabolic studies to

elucidate the kinetics of lactate metabolism. Below are detailed methodologies for a typical in

vitro cell culture experiment to trace the metabolic fate of lactate.

Protocol 1: Metabolic Flux Analysis of Lactate in
Cultured Cells
This protocol outlines the steps for tracing the incorporation of deuterium-labeled lactate into

intracellular metabolites using mass spectrometry.

Materials:

Sodium DL-Lactate-d3

Cell culture medium (glucose-free, lactate-free)

Dialyzed Fetal Bovine Serum (dFBS)

Cultured cells of interest (e.g., cancer cell line, primary neurons)

6-well cell culture plates

Phosphate Buffered Saline (PBS), ice-cold

80% Methanol, ice-cold

Cell scraper

Microcentrifuge tubes

Centrifuge

Liquid chromatography-mass spectrometry (LC-MS) system

Methodology:
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Cell Seeding: Plate cells in 6-well plates at a density that will result in approximately 80%

confluency at the time of the experiment. Culture overnight in standard complete medium.

Preparation of Labeling Medium: Prepare the experimental medium by supplementing

glucose-free, lactate-free medium with dialyzed FBS, glucose at the desired concentration,

and Sodium DL-Lactate-d3. The final concentration of the labeled lactate will depend on the

specific experimental goals but is typically in the range of 1-10 mM.

Isotope Labeling:

Aspirate the standard culture medium from the cells.

Wash the cells once with pre-warmed PBS.

Add 2 mL of the pre-warmed labeling medium to each well.

Incubate the cells for a time course (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamics of

lactate incorporation into downstream metabolites.

Metabolite Extraction:

At each time point, place the culture plate on ice and aspirate the labeling medium.

Immediately wash the cells twice with ice-cold PBS.

Add 1 mL of ice-cold 80% methanol to each well.

Scrape the cells from the plate and transfer the cell lysate to a pre-chilled microcentrifuge

tube.

Vortex the tubes vigorously for 30 seconds.

Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cellular debris.

Sample Analysis:

Transfer the supernatant containing the extracted metabolites to a new tube.
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Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

Reconstitute the dried metabolites in a suitable solvent for LC-MS analysis.

Analyze the samples by LC-MS to identify and quantify the mass isotopologues of

metabolites downstream of lactate, such as pyruvate, citrate, and other TCA cycle

intermediates.

Signaling Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate key pathways and

experimental workflows relevant to the use of Sodium DL-Lactate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Sodium L-lactate (3,3,3-Dâ��, 98%) - Cambridge Isotope Laboratories, DLM-9071-0.1
[isotope.com]

2. Sodium L-lactate (3,3,3-Dâ��, 98%) 20% w/w in water | Cambridge Isotope
Laboratories, Inc. [isotope.com]

3. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [A Technical Guide to Sodium DL-Lactate-d3 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420266#commercial-suppliers-of-sodium-dl-
lactate-d3-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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